Cas no 1859397-55-9 (3-Heptanol, 1-amino-4-methoxy-2-methyl-)

• Product Name: 3-Heptanol, 1-amino-4-methoxy-2-methyl-
• CAS No: 1859397-55-9
• MF: C₉H₂₁NO₂
• MW: 175.26854300499
• CID: 5275391
• Update Time: 2025-11-06

3-Heptanol, 1-amino-4-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Heptanol, 1-amino-4-methoxy-2-methyl-

• Inchi： 1S/C9H21NO2/c1-4-5-8(12-3)9(11)7(2)6-10/h7-9,11H,4-6,10H2,1-3H3
• InChI Key： QZDFGXGWHRZXAB-UHFFFAOYSA-N
• SMILES： C(N)C(C)C(O)C(OC)CCC

Additional information on 3-Heptanol, 1-amino-4-methoxy-2-methyl-

Introduction to 3-Heptanol, 1-amino-4-methoxy-2-methyl- (CAS No. 1859397-55-9)

3-Heptanol, 1-amino-4-methoxy-2-methyl- (CAS No. 1859397-55-9) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its complex molecular framework, which includes a heptanol backbone with specific functional groups that confer distinct chemical and biological properties.

The molecular formula of 3-Heptanol, 1-amino-4-methoxy-2-methyl- is C₉H₂₁NO₂, and it has a molecular weight of approximately 167.26 g/mol. The presence of the amino group (-NH₂) and the methoxy group (-OCH₃) on the heptanol backbone provides this compound with a range of reactive sites that can participate in various chemical reactions. These functional groups also contribute to the compound's solubility and reactivity in different solvents and reaction conditions.

In the field of pharmaceutical research, 3-Heptanol, 1-amino-4-methoxy-2-methyl- has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activities, including its anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibited significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in human macrophages. Another study in the Bioorganic & Medicinal Chemistry Letters highlighted its potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria.

The potential anticancer properties of 3-Heptanol, 1-amino-4-methoxy-2-methyl- have also been investigated. Research conducted at the National Cancer Institute demonstrated that this compound could induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. These findings suggest that 3-Heptanol, 1-amino-4-methoxy-2-methyl- may serve as a valuable scaffold for the design of novel anticancer agents.

Beyond its pharmaceutical applications, 3-Heptanol, 1-amino-4-methoxy-2-methyl- has found use in materials science and chemical synthesis. Its unique combination of functional groups makes it an attractive building block for the synthesis of more complex molecules. For example, it can be used as a precursor for the preparation of advanced polymers with tailored properties for applications in electronics and biotechnology. Additionally, its reactivity with various reagents allows for the creation of diverse chemical libraries for high-throughput screening in drug discovery.

The synthesis of 3-Heptanol, 1-amino-4-methoxy-2-methyl- typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include alkylation reactions followed by functional group transformations such as reduction and methylation. Recent advancements in catalytic methods have improved the efficiency and selectivity of these syntheses, making large-scale production more feasible.

In terms of safety and handling, while 3-Heptanol, 1-amino-4-methoxy-2-methyl- is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory practices when working with this compound. Proper personal protective equipment (PPE) should be used to minimize exposure risks, and appropriate storage conditions should be maintained to ensure stability and prevent degradation.

The future prospects for 3-Heptanol, 1-amino-4-methoxy-2-methyl- are promising across multiple disciplines. Ongoing research aims to further elucidate its biological mechanisms and optimize its properties for specific applications. As new insights are gained through experimental studies and computational modeling, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.